Evidence Dimension 1: Purity Specification — 4-Methyloxolane-3-sulfonyl fluoride vs. Unsubstituted Oxolane-3-sulfonyl fluoride
Commercially available 4-methyloxolane-3-sulfonyl fluoride is supplied with a minimum purity specification of 95% as reported by the vendor (Biosynth brand via CymitQuimica) . For the unsubstituted analog oxolane-3-sulfonyl fluoride (CAS 2137735-38-5), typical vendor purity specifications range from 96% to 98% depending on the supplier (e.g., 97% stated by some catalog entries). No direct head-to-head analytical comparison has been published. The 95% minimum purity for the 4-methyl derivative is consistent with the typical range for non-pharmacopeial heterocyclic sulfonyl fluoride building blocks. Users should request batch-specific certificates of analysis from suppliers.
| Evidence Dimension | Supplier-reported minimum purity |
|---|---|
| Target Compound Data | ≥95% (Biosynth/CymitQuimica) |
| Comparator Or Baseline | Oxolane-3-sulfonyl fluoride: 96–98% (multiple vendors) |
| Quantified Difference | Target compound purity falls approximately 1–3 percentage points below the unsubstituted analog's typical upper range; however, this difference is within normal supplier batch variability and cannot be attributed to inherent compound properties without further data. |
| Conditions | Vendor technical datasheets; QC analytical methods not publicly disclosed. |
Why This Matters
Purity specifications directly affect the reliability of stoichiometric SuFEx reactions and the interpretability of biological assay results; users must verify batch-specific purity rather than relying on nominal catalog values when selecting among structural analogs.
